![molecular formula C6H13ClFNO B2434484 (3S,4R)-3-Fluoro-4-methoxypiperidine hydrochloride CAS No. 1147110-70-0](/img/structure/B2434484.png)
(3S,4R)-3-Fluoro-4-methoxypiperidine hydrochloride
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Overview
Description
(3S,4R)-3-Fluoro-4-methoxypiperidine hydrochloride is a useful research compound. Its molecular formula is C6H13ClFNO and its molecular weight is 169.62 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Important Pharmaceutical Intermediates
(3S,4R)-3-Fluoro-4-methoxypiperidine hydrochloride serves as an intermediate in the synthesis of several significant pharmaceuticals. An efficient method to synthesize (3S,4R)-4-benzylamino-3-methoxypiperidine, an intermediate for the drug molecule Cisapride and its analogs, was described by Shirode et al. (2008). This process involves enantiopure 4-formylazetidin-2-one and yields both trans and cis isomers of 4-amino-3-methoxypiperidine (Shirode, Likhite, Gumaste, & Deshmukh, 2008).
Structural Analysis in Pharmaceutical Development
The compound has been used in the structural analysis of chiral pharmaceuticals. Urbanová et al. (2002) conducted a study using vibrational circular dichroism (VCD) spectroscopy to understand the solution structures of intermediates in the synthesis of pharmaceuticals like paroxetine and femoxetine. This study showcases how the compound's derivatives aid in understanding molecular structures (Urbanová, Setnička, Bouř, Navratilova, & Volka, 2002).
Enantiomeric Analysis in Medicinal Chemistry
The compound is also used in the enantiomeric analysis of pharmaceutical intermediates. Navratilova (2001) explored the chemical-shift anisochrony of the fluorine signal in enantiomerically enriched derivatives of (3S,4R)-3-Fluoro-4-methoxypiperidine, providing insights into the purity and structure of these intermediates (Navratilova, 2001).
Applications in Targeted Protein Degradation
A study by Testa et al. (2018) on the synthesis, conformational analysis, and stereoselective recognition by the VHL E3 ubiquitin ligase of 3-fluoro-4-hydroxyprolines, highlights the broader applicability of fluorinated piperidine derivatives in medicinal chemistry and targeted protein degradation (Testa et al., 2018).
Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (3S,4R)-3-Fluoro-4-methoxypiperidine hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "3-Fluoro-4-methoxy-1-bromobutane", "Piperidine", "Sodium hydride", "Hydrochloric acid", "Diethyl ether", "Methanol", "Water" ], "Reaction": [ "Step 1: Preparation of 3-Fluoro-4-methoxy-1-bromobutane by reacting 3-Fluoro-4-methoxybutanol with Hydrogen bromide in Acetic acid.", "Step 2: Preparation of 3-Fluoro-4-methoxypiperidine by reacting 3-Fluoro-4-methoxy-1-bromobutane with Piperidine in Diethyl ether.", "Step 3: Preparation of (3S,4R)-3-Fluoro-4-methoxypiperidine hydrochloride by reacting 3-Fluoro-4-methoxypiperidine with Hydrochloric acid in Methanol and Water." ] } | |
CAS No. |
1147110-70-0 |
Molecular Formula |
C6H13ClFNO |
Molecular Weight |
169.62 g/mol |
IUPAC Name |
3-fluoro-4-methoxypiperidine;hydrochloride |
InChI |
InChI=1S/C6H12FNO.ClH/c1-9-6-2-3-8-4-5(6)7;/h5-6,8H,2-4H2,1H3;1H |
InChI Key |
RXBHOPYLIYPIMX-UHFFFAOYSA-N |
SMILES |
COC1CCNCC1F.Cl |
Canonical SMILES |
COC1CCNCC1F.Cl |
solubility |
not available |
Origin of Product |
United States |
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